S-Hypoglycine A, 85per cent
S-Hypoglycine A, 85per cent
L-Hypoglycin a belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). L-Hypoglycin a exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, L-hypoglycin a is primarily located in the cytoplasm. Outside of the human body, L-hypoglycin a can be found in a number of food items such as mexican oregano, spirulina, horseradish, and american cranberry. This makes L-hypoglycin a a potential biomarker for the consumption of these food products.
2-amino-3-(2-methylenecyclopropyl)propanoic acid is a non-proteinogenic alpha-amino acid that is alanine in which one of the methyl hydrogens has been replaced by a 2-methylenecyclopropyl group. The phytotoxin known as hypoglycin A is a mixture of the diastereoisomers that have L configuration at the amino-bearing carbon. It is a non-proteinogenic alpha-amino acid, a member of cyclopropanes and an olefinic compound.
2-amino-3-(2-methylenecyclopropyl)propanoic acid is a non-proteinogenic alpha-amino acid that is alanine in which one of the methyl hydrogens has been replaced by a 2-methylenecyclopropyl group. The phytotoxin known as hypoglycin A is a mixture of the diastereoisomers that have L configuration at the amino-bearing carbon. It is a non-proteinogenic alpha-amino acid, a member of cyclopropanes and an olefinic compound.
Brand Name:
Vulcanchem
CAS No.:
156-56-9
VCID:
VC0018308
InChI:
InChI=1S/C7H11NO2/c1-4-2-5(4)3-6(8)7(9)10/h5-6H,1-3,8H2,(H,9,10)/t5-,6+/m1/s1
SMILES:
Molecular Formula:
C₇H₁₁NO₂
Molecular Weight:
141.17 g/mol
S-Hypoglycine A, 85per cent
CAS No.: 156-56-9
Reference Standards
VCID: VC0018308
Molecular Formula: C₇H₁₁NO₂
Molecular Weight: 141.17 g/mol
CAS No. | 156-56-9 |
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Product Name | S-Hypoglycine A, 85per cent |
Molecular Formula | C₇H₁₁NO₂ |
Molecular Weight | 141.17 g/mol |
IUPAC Name | (2S)-2-amino-3-[(1R)-2-methylidenecyclopropyl]propanoic acid |
Standard InChI | InChI=1S/C7H11NO2/c1-4-2-5(4)3-6(8)7(9)10/h5-6H,1-3,8H2,(H,9,10)/t5-,6+/m1/s1 |
Standard InChIKey | OOJZCXFXPZGUBJ-RITPCOANSA-N |
Isomeric SMILES | C=C1C[C@@H]1C[C@@H](C(=O)O)N |
Canonical SMILES | C=C1CC1CC(C(=O)[O-])[NH3+] |
Colorform | Yellow plates from methanol + wate |
Melting Point | 280-284 °C 280-284°C |
Physical Description | Solid |
Description | L-Hypoglycin a belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). L-Hypoglycin a exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, L-hypoglycin a is primarily located in the cytoplasm. Outside of the human body, L-hypoglycin a can be found in a number of food items such as mexican oregano, spirulina, horseradish, and american cranberry. This makes L-hypoglycin a a potential biomarker for the consumption of these food products. 2-amino-3-(2-methylenecyclopropyl)propanoic acid is a non-proteinogenic alpha-amino acid that is alanine in which one of the methyl hydrogens has been replaced by a 2-methylenecyclopropyl group. The phytotoxin known as hypoglycin A is a mixture of the diastereoisomers that have L configuration at the amino-bearing carbon. It is a non-proteinogenic alpha-amino acid, a member of cyclopropanes and an olefinic compound. |
Synonyms | 2-Methylenecyclopropanealanine; [S-(R*,S*)]-α-Amino-2_x000B_-methylenecyclopropanepropanoic Acid; Hypoglycine A; (2S,4R)-Hypoglycin A; Hypoglycin; Hypoglycine; NSC 303803; β-(Methylenecyclopropyl)alanine; _x000B_ |
PubChem Compound | 11768666 |
Last Modified | Nov 11 2021 |
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